Cas no 1235648-92-6 (1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
• CAS No: 1235648-92-6
• MF: C₂₃H₃₁N₃O₃S
• MW: 429.575544595718
• CID: 6220515
• PubChem ID: 49690889
• Update Time: 2025-10-28

1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea
• VU0631579-1
• F5033-5550
• 1-(3,4-dimethoxyphenyl)-3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]urea
• 1235648-92-6
• 1-(3,4-dimethoxyphenyl)-3-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]urea
• AKOS024492398
• 1-(3,4-dimethoxyphenyl)-3-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)urea

• Inchi： 1S/C23H31N3O3S/c1-28-20-9-8-19(14-21(20)29-2)25-23(27)24-15-17-10-12-26(13-11-17)16-18-6-4-5-7-22(18)30-3/h4-9,14,17H,10-13,15-16H2,1-3H3,(H2,24,25,27)
• InChI Key： GHFJNGLIFNHJAC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(NC2C=CC(=C(C=2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 429.20861303g/mol
• Monoisotopic Mass: 429.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea (CAS No. 1235648-92-6)

The compound 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea, identified by its CAS No. 1235648-92-6, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a dimethoxyphenyl moiety and a piperidin-4-yl group linked via a methylurea bridge makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel drug development.

In recent years, the demand for innovative small molecules like 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea has surged, driven by advancements in precision medicine and targeted therapies. This compound's methylsulfanyl and dimethoxyphenyl functional groups are often highlighted in discussions about drug design, as they contribute to its bioavailability and binding affinity. These features align with current trends in AI-driven drug discovery, where computational models are used to predict molecular behavior and optimize lead compounds.

One of the most frequently asked questions about CAS No. 1235648-92-6 revolves around its synthesis and scalability. The compound's intricate structure presents challenges in large-scale production, but recent breakthroughs in green chemistry and catalytic processes have offered viable solutions. Additionally, its potential applications in neuropharmacology and metabolic disorders are areas of active investigation, reflecting broader industry interest in tackling chronic diseases with novel mechanisms of action.

From an SEO perspective, keywords such as "piperidin-4-yl methylurea derivatives", "dimethoxyphenyl-based therapeutics", and "methylsulfanylphenyl drug candidates" are highly relevant to this compound. These terms resonate with researchers and industry professionals searching for cutting-edge developments in medicinal chemistry. Furthermore, the integration of machine learning in compound optimization has amplified the visibility of such molecules in scientific literature and patent databases.

The safety profile of 1-(3,4-dimethoxyphenyl)-3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylurea is another critical area of exploration. Preliminary studies suggest favorable toxicity thresholds, but comprehensive in vitro and in vivo assessments are ongoing. This aligns with the growing emphasis on translational research, where early-stage compounds are rigorously evaluated for clinical potential. As regulatory frameworks evolve, transparency in data sharing—particularly regarding ADME (Absorption, Distribution, Metabolism, and Excretion) properties—has become a priority for stakeholders.

In conclusion, CAS No. 1235648-92-6 represents a fascinating intersection of chemistry and biology, with implications for drug discovery and therapeutic innovation. Its structural complexity and functional diversity make it a standout subject in contemporary research, while its alignment with trends like AI-assisted molecular design and sustainable synthesis ensures its relevance in scientific discourse. As investigations progress, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.